Cas no 338963-18-1 (methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate)

• Product Name: methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate
• CAS No: 338963-18-1
• CID: 4648109
• Update Time: 2025-08-04

methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate

Additional information on methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate

Comprehensive Overview of Methyl 3-Cyclohexyl-2-(1H-Pyrrol-1-yl)Propanoate (CAS No. 338963-18-1)

Methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate (CAS No. 338963-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique cyclohexyl and pyrrole functional groups, exhibits versatile applications in synthetic chemistry. Its molecular structure, combining a propanoate backbone with heterocyclic and aliphatic substituents, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's CAS number 338963-18-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates, as computational models prioritize structurally diverse scaffolds for virtual screening. Methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate aligns with this demand, offering a balance of lipophilicity (from the cyclohexyl group) and electronic diversity (from the pyrrole ring). These properties are frequently searched in relation to "bioactive ester synthesis" and "heterocyclic building blocks," reflecting industry interest.

From a synthetic perspective, the esterification of 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoic acid with methanol yields this compound, a process often optimized for green chemistry principles. Solvent-free reactions or catalytic methods are now preferred, addressing the growing focus on "sustainable chemical synthesis" in academic queries. Analytical techniques like NMR and HPLC-MS confirm its high purity, a key concern for buyers searching for "high-purity chemical intermediates." The compound's stability under ambient conditions further enhances its practicality in industrial settings.

In material science, methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate has shown promise as a precursor for functional polymers. Its pyrrole moiety can participate in polymerization reactions, while the cyclohexyl group imparts rigidity—a combination explored in searches for "advanced polymer monomers." This dual functionality resonates with emerging topics like "smart materials" and "biodegradable plastics," where structural customization is paramount.

Regulatory compliance for CAS 338963-18-1 follows standard chemical safety protocols, with SDS documentation emphasizing proper handling. Notably, its non-hazardous classification under GHS standards makes it a safer alternative compared to reactive intermediates, aligning with the "benign by design" movement. This aspect is frequently queried alongside "eco-friendly chemical alternatives," reflecting shifting industry priorities.

Market analyses indicate rising demand for methyl 3-cyclohexyl-2-(1H-pyrrol-1-yl)propanoate in Asia-Pacific research hubs, driven by pharmaceutical outsourcing trends. Suppliers often highlight its role in "fragment-based drug design"—a hot topic in medicinal chemistry forums. The compound's price volatility is minimal compared to rare catalysts, making it a cost-effective option for "high-throughput screening libraries," another trending search phrase.

Future applications may exploit the compound's chiral center (at the propanoate α-position) for asymmetric synthesis, a area gaining traction in "chiral auxiliary" discussions. Patent landscapes reveal incremental innovations in purification methods, addressing purity concerns raised in "pharmaceutical-grade intermediates" searches. As AI-augmented molecular design advances, the relevance of such structurally nuanced compounds will likely expand, bridging computational predictions with tangible synthetic workflows.